Cas no 861432-48-6 (2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 861432-48-6
• MF: C₁₀H₉F₃N₄S
• MW: 274.265470266342
• MDL: MFCD05861871
• CID: 3059800
• PubChem ID: 7018709
• Update Time: 2025-06-14

2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine
• [4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• 861432-48-6
• STK350025
• C10H9F3N4S
• [4-(5-methyl-2-thienyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• AKOS000311569
• 2-HYDRAZINO-4-(5-METHYL-2-THIENYL)-6-(TRIFLUOROMETHYL)PYRIMIDINE
• 2-HYDRAZINO-4-(5-METHYLTHIEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDINE
• EN300-230153
• CS-0281528
• BBL040226
• [4-(5-Methyl-thiophen-2-yl)-6-trifluoromethyl-pyrimidin-2-yl]-hydrazine
• SB58986

• MDL： MFCD05861871
• Inchi： 1S/C10H9F3N4S/c1-5-2-3-7(18-5)6-4-8(10(11,12)13)16-9(15-6)17-14/h2-4H,14H2,1H3,(H,15,16,17)
• InChI Key： KDOKWILBIFFGKR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=C(C(F)(F)F)N=C(NN)N=1

Computed Properties

• Exact Mass: 274.05000196Da
• Monoisotopic Mass: 274.05000196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine

Recent Advances in the Study of 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine (CAS: 861432-48-6)

The compound 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine (CAS: 861432-48-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrimidine core substituted with a hydrazinyl group, a 5-methylthiophen-2-yl moiety, and a trifluoromethyl group, exhibits unique physicochemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory agents.

One of the key areas of research has focused on the synthesis and optimization of 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step approach involving condensation reactions and hydrazine incorporation, followed by purification using high-performance liquid chromatography (HPLC). This advancement is critical for facilitating further pharmacological evaluations and preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several protein kinases, including JAK2 and EGFR, which are implicated in various cancers and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine showed IC50 values in the nanomolar range for these kinases, suggesting its potential as a lead compound for targeted therapy. Molecular docking simulations further revealed that the trifluoromethyl group enhances binding affinity to the ATP-binding sites of these kinases, while the hydrazinyl moiety contributes to favorable interactions with key amino acid residues.

Beyond kinase inhibition, preliminary investigations have also explored the anti-inflammatory properties of this compound. A recent publication in European Journal of Pharmacology (2024) highlighted its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the compound's mechanism of action may involve modulation of the NF-κB signaling pathway, although further mechanistic studies are warranted to confirm this hypothesis. These findings open new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine as a therapeutic agent. Pharmacokinetic studies in animal models have indicated moderate bioavailability and rapid metabolism, necessitating structural modifications or formulation strategies to improve its drug-like properties. Additionally, toxicity profiles and off-target effects require thorough evaluation in future studies. Nevertheless, the compound's unique chemical scaffold and demonstrated biological activities position it as a valuable tool for further research in chemical biology and drug discovery.

In conclusion, recent advancements in the study of 2-Hydrazinyl-4-(5-methylthiophen-2-yl)-6-(trifluoromethyl)pyrimidine (CAS: 861432-48-6) underscore its potential as a versatile scaffold for developing novel kinase inhibitors and anti-inflammatory agents. Continued research efforts aimed at optimizing its pharmacological properties and elucidating its mechanisms of action will be crucial for translating these findings into clinical applications. The compound represents an exciting area of exploration in the intersection of chemistry and biology, with implications for addressing unmet medical needs in oncology and inflammation.